![molecular formula C10H16N4O2 B568006 5-Boc-4,6,7-trihydro-1,2,3-triazolo[1,5-A]pyrazine CAS No. 1245782-69-7](/img/structure/B568006.png)
5-Boc-4,6,7-trihydro-1,2,3-triazolo[1,5-A]pyrazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Boc-4,6,7-trihydro-1,2,3-triazolo[1,5-A]pyrazine is a chemical compound with the linear formula C10H16N4O2 . It is used in the field of chemistry for various purposes .
Synthesis Analysis
The synthesis of similar compounds involves the sequential formation of 1,2,3-triazole and pyrazine rings . For instance, the reaction of azides with acetylenedicarboxylic acid ester yields 1,2,3-triazoles, which after removal of the Boc protection from the amine group, form triazolopyrazines as a result of lactam cyclization .Molecular Structure Analysis
The molecular structure of this compound consists of a triazole ring fused with a pyrazine ring . The compound also contains a Boc (tert-butoxycarbonyl) protecting group .Scientific Research Applications
Pharmacological Properties and Drug Discovery
Renin Inhibitory Activity : Triazolo[4,3-a]pyrazine derivatives have been explored for their human renin inhibitory activity, a crucial target in managing hypertension. Compounds incorporating transition-state mimetics showed potent inhibitory effects on human renin, highlighting their potential in developing antihypertensive agents (Bradbury & Rivett, 1991).
Anticonvulsant Activity : Studies on 8-amino-3-benzyl-1,2,4-triazolo[4,3-a]pyrazines revealed potent anticonvulsant activity against electroshock-induced seizures in rats. This research demonstrates the potential of triazolo[1,5-a]pyrazine derivatives in developing new treatments for epilepsy (Kelley et al., 1995).
Angiotensin II Receptor Antagonism : Alkyl-substituted pyrazolo[1,5-b][1,2,4]triazole derivatives have been synthesized and evaluated for their activity as angiotensin II receptor antagonists. Such compounds have shown promising results in vitro and in vivo, suggesting their utility in treating angiotensin II-dependent diseases like hypertension (Okazaki et al., 1998).
Biochemical Research and Therapeutic Applications
c-Src Inhibitory Activity : Imidazo[1,5-a]pyrazine derivatives have been synthesized to identify potent c-Src inhibitors, which are potential therapeutic agents for acute ischemic stroke. This research underscores the role of triazolo[1,5-a]pyrazine derivatives in neuroprotection and stroke therapy (Mukaiyama et al., 2007).
Neuropeptide S Receptor Antagonism : The synthesis and pharmacological characterization of compounds with antagonistic properties at the neuropeptide S receptor (NPSR) highlight the potential of triazolo[1,5-a]pyrazine derivatives in modulating arousal, sleep-wakefulness, anxiety-like behavior, and feeding in central nervous system studies (Okamura et al., 2008).
properties
IUPAC Name |
tert-butyl 6,7-dihydro-4H-triazolo[1,5-a]pyrazine-5-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4O2/c1-10(2,3)16-9(15)13-4-5-14-8(7-13)6-11-12-14/h6H,4-5,7H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJRDRGQJIDIENS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN2C(=CN=N2)C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301139881 |
Source
|
Record name | 1,1-Dimethylethyl 6,7-dihydro[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301139881 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1245782-69-7 |
Source
|
Record name | 1,1-Dimethylethyl 6,7-dihydro[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1245782-69-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,1-Dimethylethyl 6,7-dihydro[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301139881 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.